Cas no 649550-89-0 (1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)-)

• Product Name: 1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)-
• CAS No: 649550-89-0
• MF: C₁₈H₁₂N₂O₂
• MW: 288.300084114075
• CID: 411534
• PubChem ID: 68971637
• Update Time: 2025-04-19

1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)-
• 1-isoquinolin-3-ylindole-3-carboxylic acid
• DTXSID00739429
• SCHEMBL4242724
• 1-(Isoquinolin-3-yl)-1H-indole-3-carboxylic acid
• CWYYCCKQHGJIGD-UHFFFAOYSA-N
• 3-carboxy-1-(isoquinol-3-yl)-1H-indole
• 649550-89-0

• Inchi： 1S/C18H12N2O2/c21-18(22)15-11-20(16-8-4-3-7-14(15)16)17-9-12-5-1-2-6-13(12)10-19-17/h1-11H,(H,21,22)
• InChI Key： CWYYCCKQHGJIGD-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=C3C=CC=CC3=CN=2)C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 288.08996
• Monoisotopic Mass: 288.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12